2-((4-(4-Bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-(sec-butyl)phenyl)acetamide

• CAS No.: 618432-39-6
• Molecular Formula: C25H24BrN5OS
• Molecular Weight: 522.5 g/mol
• IUPAC Name: 2-[[4-(4-bromophenyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-butan-2-ylphenyl)acetamide
• InChI: InChI=1S/C25H24BrN5OS/c1-3-17(2)18-4-8-21(9-5-18)28-23(32)16-33-25-30-29-24(19-12-14-27-15-13-19)31(25)22-10-6-20(26)7-11-22/h4-15,17H,3,16H2,1-2H3,(H,28,32)
• InChI Key: RQBUCSOSVSHVOL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)Br)C4=CC=NC=C4

Description

This compound belongs to a class of 1,2,4-triazole derivatives, which are widely studied for their pharmacological and agrochemical applications. Structurally, it features:

• A 1,2,4-triazole core substituted with a 4-bromophenyl group at position 4 and a pyridin-4-yl group at position 3.
• A thioether linkage (-S-) at position 3 of the triazole, connected to an acetamide moiety.
• The acetamide’s nitrogen is further substituted with a 4-(sec-butyl)phenyl group, introducing steric bulk and lipophilicity.

Cyclocondensation of thiosemicarbazides or carbothioamides.

Alkylation or nucleophilic substitution reactions to introduce the thioacetamide side chain.

Functionalization of the aromatic rings via Suzuki coupling or electrophilic substitution .

Biological Activity

The compound 2-((4-(4-Bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-(sec-butyl)phenyl)acetamide represents a novel entry in the class of triazole derivatives, which are known for their diverse biological activities. This article delves into the biological activity of this compound, exploring its potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

This compound features a complex structure characterized by:

• Triazole ring : Known for its role in various pharmacological applications.
• Bromophenyl group : Enhances interaction with biological targets.
• Pyridinyl group : Contributes to the compound's reactivity and binding properties.
• Thioether linkage : Impacts its chemical behavior and biological activity.

Property	Value
Molecular Formula	C23H20BrN5O3S
Molecular Weight	526.4 g/mol
IUPAC Name	2-[[4-(4-bromophenyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-sec-butylphenyl)acetamide
CAS Number	477329-69-4

Biological Activities

Research indicates that triazole derivatives exhibit a wide range of biological activities, including but not limited to:

• Antibacterial Activity :
  • The compound has shown significant antibacterial properties against various Gram-positive and Gram-negative bacteria. In vitro studies demonstrated effective Minimum Inhibitory Concentration (MIC) values comparable to standard antibiotics .
  • Molecular docking studies have revealed strong binding affinities to bacterial enzymes, indicating a robust mechanism of action .
• Antioxidant Properties :
  • The antioxidant activity was assessed using DPPH and ABTS assays, with results indicating that the compound exhibits substantial free radical scavenging capabilities . This suggests potential applications in preventing oxidative stress-related diseases.
• Antifungal and Anticancer Potential :
  • Similar triazole compounds have been reported to possess antifungal and anticancer activities. For instance, related compounds have shown efficacy against various cancer cell lines with IC50 values indicating significant cytotoxicity . The specific compound may also be explored for these activities given its structural similarities.

Case Studies and Research Findings

Recent studies have highlighted the promising biological activities of triazole derivatives:

• A study focused on mercapto-substituted triazoles demonstrated their potential as chemotherapeutic agents against cancer cells, with some derivatives achieving IC50 values in the low micromolar range against colon carcinoma .
• Another investigation into the antibacterial properties of triazole derivatives found that certain compounds exhibited potent activity against Mycobacterium tuberculosis, suggesting their utility in treating resistant infections .

Scientific Research Applications

Antitumor Activity

Recent studies have highlighted the potential of this compound as an anticancer agent. The triazole moiety is known for its ability to inhibit cancer cell proliferation. For instance, derivatives containing triazole-thio groups have shown significant cytotoxicity against various cancer cell lines, including MCF-7 (breast cancer), HepG2 (liver cancer), and PC3 (prostate cancer). The compound's effectiveness is attributed to its ability to induce apoptosis in cancer cells and inhibit tumor growth through various mechanisms.

Case Study: Anticancer Efficacy

A study evaluated the anticancer properties of several triazole derivatives, including those similar to 2-((4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-(sec-butyl)phenyl)acetamide. The results indicated that compounds with a bromophenyl group exhibited enhanced activity against breast and liver cancer cell lines with IC50 values as low as 5.71 µM, outperforming standard chemotherapy agents like doxorubicin .

Antimicrobial Activity

The compound has also been investigated for its antimicrobial properties. Triazole derivatives are recognized for their ability to inhibit bacterial growth and have been tested against various pathogens.

Case Study: Antimicrobial Screening

In a recent study focusing on the synthesis of triazole derivatives, compounds were screened for their antibacterial activity against Gram-positive and Gram-negative bacteria. The results showed that certain derivatives exhibited significant inhibition zones, indicating potential as antibacterial agents .

Antitubercular Activity

The role of triazole compounds in combating tuberculosis has been another area of interest. Research indicates that modifications to the triazole structure can enhance antitubercular activity.

Case Study: Antitubercular Evaluation

A related compound demonstrated promising antitubercular action with an IC50 value significantly lower than that of standard treatments. This suggests that the incorporation of specific substituents on the triazole ring can lead to improved efficacy against Mycobacterium tuberculosis .

Summary of Applications

Application	Description	Key Findings
Antitumor	Inhibits proliferation of cancer cells	Effective against MCF-7 and HepG2 with IC50 values around 5.71 µM
Antimicrobial	Inhibits growth of bacteria	Significant inhibition zones against various bacterial strains
Antitubercular	Targets Mycobacterium tuberculosis	Enhanced activity compared to standard treatments

Comparison with Similar Compounds

Table 1: Structural and Physical Property Comparison

Compound Name	Substituents (Triazole Core)	Acetamide Substituent	Melting Point (°C)	Key Biological Activity	Reference
Target Compound	4-(4-Bromophenyl), 5-(pyridin-4-yl)	4-(sec-butyl)phenyl	N/A*	Not explicitly reported (inferred insect OR modulation)
VUAA1	4-Ethyl, 5-(3-pyridinyl)	4-Ethylphenyl	N/A	Orco agonist in insects
OLC15	4-Ethyl, 5-(2-pyridinyl)	4-Butylphenyl	N/A	Orco antagonist
5m ()	4-Phenyl, 5-(butylthio)	Pyridine derivative	147–149	Not reported
5n ()	4-Phenyl, 5-(chlorothiazole)	Thiazole-methyl	199–202	Not reported
6r ()	4-(4-Methoxyphenyl), 5-(4-chlorophenyl)	Benzothiazole	176–177	Leukotriene biosynthesis inhibition
Compound in	4-(4-Bromophenyl), 5-(pyridin-4-yl)	3-Trifluoromethylphenyl	N/A	Not reported
Compound in	4-(4-Bromophenyl), 5-(pyridin-4-yl)	4-Sulfamoylphenyl	N/A	Not reported

Thermodynamic and Analytical Data

• Degradation Studies : Morpholinium-based triazole derivatives () undergo force degradation under acidic/oxidative conditions, forming hydrolyzed or oxidized byproducts. Similar behavior is expected for the target compound due to its labile thioether and amide bonds .
• Chromatographic Retention : Hydrophilic interaction chromatography (HILIC) data for morpholinium triazoles () indicate that polar substituents (e.g., pyridinyl) increase retention times, which may apply to the target compound’s analysis .

Preparation Methods

Formation of Thiosemicarbazide Intermediate

The triazole synthesis begins with the condensation of 4-bromophenylhydrazine and pyridine-4-carbonyl chloride to form a hydrazide intermediate. Subsequent reaction with allyl isothiocyanate in ethanol under reflux yields the thiosemicarbazide derivative.

Reaction Conditions

• Solvent: Absolute ethanol

• Temperature: Reflux (78°C)

• Time: 4–5 hours

• Yield: 82–86%

Cyclization to 1,2,4-Triazole-3-thiol

Intramolecular cyclization of the thiosemicarbazide is achieved using 2N NaOH under reflux, forming the triazole ring via elimination of ammonia.

$$\text{Thiosemicarbazide} + \text{NaOH} \rightarrow \text{1,2,4-Triazole-3-thiol} + \text{NH}_3 \uparrow$$

Optimization Data

Base	Solvent	Time (h)	Yield (%)
NaOH	H₂O	3	94
KOH	EtOH	4	88

The higher yield with NaOH aligns with steric and electronic factors favoring cyclization in aqueous media.

Synthesis of 2-Chloro-N-(4-(sec-butyl)phenyl)acetamide

Amide Coupling

4-(sec-Butyl)aniline reacts with chloroacetyl chloride in dichloromethane (DCM) using N,N-diisopropylethylamine (DIPEA) as a base.

$$\text{4-(sec-Butyl)aniline} + \text{ClCH}_2\text{COCl} \rightarrow \text{2-Chloro-N-(4-(sec-butyl)phenyl)acetamide}$$

Conditions

• Temperature: 0°C → room temperature

• Yield: 89%

• Purity (HPLC): >98%

Spectroscopic Characterization and Validation

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Triazole C=N Stretch : 1590–1620 cm$^{-1}$

• Thioether C-S : 680–720 cm$^{-1}$

• Amide C=O : 1650–1680 cm$^{-1}$

Nuclear Magnetic Resonance (1H^1H1H-NMR)

Proton Environment	δ (ppm)	Multiplicity
Triazole C-H	8.2–8.5	Singlet
Pyridyl H	7.8–8.1	Doublet
sec-Butyl CH(CH$_3$)$_2$	1.4–1.6	Multiplet

Industrial-Scale Considerations

Purification Techniques

• Recrystallization : Ethanol/water mixtures for triazole intermediates.

• Column Chromatography : Silica gel (ethyl acetate/hexane) for acetamide purification.

Yield Optimization

Step	Lab-Scale Yield (%)	Pilot-Scale Yield (%)
Triazole Formation	94	89
S-Alkylation	85	81

Scale-up challenges include exothermic reactions during alkylation, necessitating controlled temperature gradients .

Q & A

Q. What are the key synthetic steps and reagents for preparing this compound?

The synthesis involves multi-step reactions, typically starting with the formation of the triazole core. Key steps include:

• Cyclocondensation of thiocarbazide derivatives with substituted phenyl or pyridinyl groups under reflux conditions in ethanol or DMF .
• Thioether linkage formation via nucleophilic substitution between a triazole-thiol intermediate and a halogenated acetamide derivative, using bases like K₂CO₃ or NaH in aprotic solvents (e.g., DMF, THF) .
• Purification via column chromatography or recrystallization, monitored by TLC and validated via NMR . Critical reagents include 4-bromophenylhydrazine, pyridine-4-carboxaldehyde, and N-(4-(sec-butyl)phenyl)chloroacetamide.

Q. Which spectroscopic methods are essential for structural characterization?

• NMR Spectroscopy : ¹H and ¹³C NMR confirm substituent positions and connectivity, particularly the triazole ring (δ 8.5–9.5 ppm for pyridinyl protons) and thioether bond (δ 3.5–4.0 ppm for SCH₂) .
• Mass Spectrometry (MS) : High-resolution MS validates molecular weight (e.g., [M+H]⁺ peaks ~550–600 m/z) .
• Elemental Analysis : Ensures stoichiometric purity (>95%) .
• X-ray Crystallography (if crystals are obtainable): Resolves 3D conformation and intermolecular interactions .

Q. What preliminary biological activities have been reported for this compound?

Triazole-thioacetamide derivatives exhibit:

• Antimicrobial Activity : MIC values <10 µg/mL against Gram-positive bacteria (e.g., S. aureus) due to membrane disruption .
• Anticancer Potential : IC₅₀ values ~5–20 µM in vitro against glioblastoma cells, linked to kinase inhibition (e.g., mTOR, Akt) .
• Enzyme Inhibition : α-Glucosidase inhibition (IC₅₀ ~2 µM) for diabetes research .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yield and selectivity?

• Solvent Screening : Polar aprotic solvents (DMF, DMSO) enhance nucleophilicity in thioether formation, while ethanol minimizes side reactions during cyclization .
• Temperature Control : Lower temperatures (0–25°C) reduce byproducts in sensitive steps (e.g., imine formation) .
• Catalyst Use : Pd/C or CuI accelerates coupling reactions, improving yields from ~60% to >85% .
• DoE (Design of Experiments) : Statistical optimization of variables (e.g., molar ratios, time) using software like Minitab .

Q. How to resolve contradictions in reported biological activity data?

• Comparative Assays : Replicate studies under standardized conditions (e.g., ATCC cell lines, identical assay protocols) to isolate variables .
• Metabolite Profiling : LC-MS/MS identifies active metabolites that may contribute to discrepancies .
• Structural Analogs : Test derivatives with modified substituents (e.g., replacing sec-butyl with ethyl) to correlate structure-activity trends .

Q. What computational methods predict binding modes and structure-activity relationships (SAR)?

• Molecular Docking : AutoDock Vina or Schrödinger Suite models interactions with targets like α-glucosidase or KCa3.1 channels .
• DFT Calculations : Gaussian software calculates electronic properties (e.g., HOMO-LUMO gaps) to explain reactivity .
• MD Simulations : GROMACS assesses stability of compound-protein complexes over 100-ns trajectories .

Q. How to design SAR studies for enhanced pharmacological efficacy?

• Substituent Variation : Replace bromophenyl with chlorophenyl to evaluate halogen effects on lipophilicity and target binding .
• Bioisosteric Replacement : Substitute triazole with oxadiazole to modulate metabolic stability .
• Pharmacophore Mapping : MOE or Phase identifies critical interaction sites (e.g., hydrogen bonds with pyridinyl N) .

Q. What strategies address low solubility in in vivo models?

• Prodrug Design : Introduce phosphate or PEG groups at the acetamide moiety .
• Nanoformulation : Encapsulate in PLGA nanoparticles (size ~150 nm, PDI <0.2) to enhance bioavailability .
• Co-Crystallization : Screen with co-formers (e.g., succinic acid) to improve aqueous solubility .